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Cat. No.: B15615689 Get Quote

Introduction

TCS PIM-1 1 is a potent, selective, and ATP-competitive inhibitor of the Pim-1 kinase, a

serine/threonine kinase that plays a crucial role in cell cycle progression and apoptosis.[1][2]

Pim-1 is considered a proto-oncogene and is overexpressed in various cancers, making it a

significant target for therapeutic development.[3][4] Inhibition of Pim-1 kinase activity by TCS
PIM-1 1 has been shown to suppress tumor cell growth by inducing cell cycle arrest and

apoptosis.[3][5] These application notes provide detailed protocols for utilizing TCS PIM-1 1 to

induce apoptosis in research models and methods for its quantification.

Mechanism of Action

TCS PIM-1 1 functions as an ATP-competitive inhibitor, binding to the ATP-binding site of the

Pim-1 kinase.[2][6] The Pim-1 kinase promotes cell survival by phosphorylating and inactivating

pro-apoptotic proteins, most notably BAD (Bcl-2-associated death promoter).[7][8]

Phosphorylation of BAD on serine 112 prevents it from binding to and antagonizing the anti-

apoptotic protein Bcl-2.[7] By inhibiting Pim-1, TCS PIM-1 1 prevents the inactivation of BAD,

leading to increased levels of active, non-phosphorylated BAD. This active BAD then promotes

the release of cytochrome c from the mitochondria, initiating the caspase cascade and

ultimately leading to apoptosis.[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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